2-[(1-piperidinylacetyl)amino]benzamide

• IUPAC Name: 2-[(2-piperidin-1-ylacetyl)amino]benzamide
• InChI: InChI=1S/C14H19N3O2/c15-14(19)11-6-2-3-7-12(11)16-13(18)10-17-8-4-1-5-9-17/h2-3,6-7H,1,4-5,8-10H2,(H2,15,19)(H,16,18)
• InChI Key: LTXXOPCWWBHBTL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

Synthesis Analysis

The synthesis of piperidine derivatives involves various chemical reactions, aiming to introduce functional groups that impart desired properties to the final compound. Sugimoto et al. (1990) described the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives and their evaluation for anti-acetylcholinesterase activity (Sugimoto et al., 1990). Similarly, Sugimoto et al. (1992) extended their work on synthesizing piperidine derivatives with potent anti-acetylcholinesterase activity by exploring structure-activity relationships (Sugimoto et al., 1992).

Molecular Structure Analysis

The molecular structure of piperidine derivatives significantly influences their chemical behavior and interaction with biological targets. Perin et al. (2011) conducted a study on benzimidazo[1,2-a]quinolines, substituted with piperidine, to analyze their molecular structure using spectroscopic and crystallographic methods, highlighting the planarity of these molecules and their potential as DNA-specific fluorescent probes (Perin et al., 2011).

Chemical Reactions and Properties

The reactivity of 2-[(1-piperidinylacetyl)amino]benzamide with other chemical entities opens avenues for creating novel compounds with enhanced or targeted properties. Tsuge and Inaba (1973) investigated the reaction of enamino ketones with aryl isothiocyanates, exploring the chemistry of compounds related to piperidine derivatives (Tsuge & Inaba, 1973).